Cas no 328014-91-1 (Benzeneacetic acid, 4-chloro-2,6-dinitro-)

Benzeneacetic acid, 4-chloro-2,6-dinitro- structure
328014-91-1 structure
Product Name:Benzeneacetic acid, 4-chloro-2,6-dinitro-
CAS No:328014-91-1
MF:C8H5ClN2O6
MW:260.588101148605
CID:293415
PubChem ID:3377395
Update Time:2025-04-19

Benzeneacetic acid, 4-chloro-2,6-dinitro- Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid, 4-chloro-2,6-dinitro-
    • 2-(4-chloro-2,6-dinitrophenyl)acetic acid
    • AC1MOZYP
    • AG-F-09942
    • Ambcb5119321
    • CTK1C0803
    • MolPort-003-870-463
    • Oprea1_683921
    • 4-Chloro-2,6-dinitrobenzeneacetic acid
    • A821423
    • 328014-91-1
    • DTXSID50391935
    • 2-(4-chloranyl-2,6-dinitro-phenyl)ethanoic acid
    • Inchi: 1S/C8H5ClN2O6/c9-4-1-6(10(14)15)5(3-8(12)13)7(2-4)11(16)17/h1-2H,3H2,(H,12,13)
    • InChI Key: FSTJKYIPTGKUNR-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C(=C(C=1)[N+](=O)[O-])CC(=O)O)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 259.98365
  • Monoisotopic Mass: 259.984
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 314
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 129Ų

Experimental Properties

  • PSA: 123.58
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